2-[Hydroxy(4-methoxyphenyl)methylidene]thiophen-3(2H)-one

• CAS No.: 647833-71-4
• Molecular Formula: C12H10O3S
• Molecular Weight: 234.27 g/mol
• IUPAC Name: (3-hydroxythiophen-2-yl)-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C12H10O3S/c1-15-9-4-2-8(3-5-9)11(14)12-10(13)6-7-16-12/h2-7,13H,1H3
• InChI Key: SQDGXUZQIIYYSD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2=C(C=CS2)O

Description

2-[Hydroxy(4-methoxyphenyl)methylidene]thiophen-3(2H)-one is a useful research compound. Its molecular formula is C12H10O3S and its molecular weight is 234.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

993 mg of (4-methoxy-phenyl)-(3-methoxy-thiophen-2-yl)-methanone were dissolved in 20 ml of dry dichloromethane, and 7 ml of boron tribromide/dimethyl sulfide complex were added. The mixture was stirred at room temp. until the reaction was complete (TLC check). It was then poured into water and extracted several times with dichloromethane. The organic phase was dried and concentrated, and the residue was purified by column chromatography (SiO2, ethyl acetate/n-heptane=1:4). The product with the molecular weight of 234.3 (C12H10O3S), MS (Cl): 235 (M+H+) was obtained.